![molecular formula C9H11ClO B8723269 3-Methoxy-4-methylbenzyl chloride CAS No. 4685-51-2](/img/structure/B8723269.png)
3-Methoxy-4-methylbenzyl chloride
Overview
Description
3-Methoxy-4-methylbenzyl chloride, also known as 4-Methoxy-3-methylbenzyl chloride, is a chemical compound with the formula C9H11ClO. Its molecular weight is 170.636 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a methoxy group (OCH3) and a methyl group (CH3) at positions 3 and 4 respectively. Additionally, there is a chloride atom attached to the benzyl position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 170.636 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Safety and Hazards
properties
CAS RN |
4685-51-2 |
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Molecular Formula |
C9H11ClO |
Molecular Weight |
170.63 g/mol |
IUPAC Name |
4-(chloromethyl)-2-methoxy-1-methylbenzene |
InChI |
InChI=1S/C9H11ClO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,6H2,1-2H3 |
InChI Key |
IZSJEIXMICBILL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)CCl)OC |
Origin of Product |
United States |
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